Cas no 145865-80-1 (2-Thiophenecarboxylicacid, 3-[[2-[(4-cyanophenyl)methylene]hydrazinyl]sulfonyl]-, methyl ester)

• Product Name: 2-Thiophenecarboxylicacid, 3-[[2-[(4-cyanophenyl)methylene]hydrazinyl]sulfonyl]-, methyl ester
• CAS No: 145865-80-1
• MF: C₁₄H₁₁N₃O₄S₂
• MW: 349.384840250015
• CID: 212033
• PubChem ID: 9588868
• Update Time: 2025-04-19

2-Thiophenecarboxylicacid, 3-[[2-[(4-cyanophenyl)methylene]hydrazinyl]sulfonyl]-, methyl ester Chemical and Physical Properties

Names and Identifiers

• 2-Thiophenecarboxylicacid, 3-[[2-[(4-cyanophenyl)methylene]hydrazinyl]sulfonyl]-, methyl ester
• methyl 3-[[(E)-(4-cyanophenyl)methylideneamino]sulfamoyl]thiophene-2-carboxylate
• 2-Thiophenecarboxylic acid, 3-((((4-cyanophenyl)methylene)hydrazino)sulfonyl)-, methyl ester
• Methyl 3-((((4-cyanophenyl)methylene)hydrazino)sulfonyl)-2-thiophenecarboxylate
• methyl 3-{[(2E)-2-(4-cyanobenzylidene)hydrazinyl]sulfonyl}thiophene-2-carboxylate
• 2-Thiophenecarboxylic acid, 3-((((4-cyanophenyl)methylene)hydrazino)su lfonyl)-, methyl ester
• 145865-80-1

• Inchi： 1S/C14H11N3O4S2/c1-21-14(18)13-12(6-7-22-13)23(19,20)17-16-9-11-4-2-10(8-15)3-5-11/h2-7,9,17H,1H3/b16-9+
• InChI Key： ZKJFOEZXXCOQFT-CXUHLZMHSA-N
• SMILES： S(C1C=CSC=1C(=O)OC)(N/N=C/C1C=CC(C#N)=CC=1)(=O)=O

Computed Properties

• Exact Mass: 349.01909819g/mol
• Monoisotopic Mass: 349.01909819g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 597
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 145Ų